Cas no 30805-28-8 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl-)

• Product Name: 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl-
• CAS No: 30805-28-8
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 316976
• Update Time: 2024-01-28

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl-
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-ethyl-

• Inchi： 1S/C5H7N3O3/c1-2-8-4(10)6-3(9)7-5(8)11/h2H2,1H3,(H2,6,7,9,10,11)
• InChI Key： YEVTUGALQOMHLK-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)NC(=O)NC1=O

Computed Properties

• Exact Mass: 157.04881
• Monoisotopic Mass: 157.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5A^2

Experimental Properties

• Density: 1.347
• Melting Point: 230-231 °C
• Refractive Index: 1.491
• PSA: 78.51
• pka: 6.51±0.20(Predicted)